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Compound of Interest

Compound Name: Cerium ammonium sulfate

Cat. No.: B13801578

Introduction

Ceric ammonium sulfate is a powerful oxidizing agent widely used in quantitative chemical
analysis, a technique known as cerimetry.[1] Its solutions are highly stable and can be used in
the presence of high concentrations of hydrochloric acid, offering advantages over other
oxidizing agents like potassium permanganate.[2][3] To ensure accuracy in titrimetric analysis,
the ceric ammonium sulfate solution must be standardized. This is achieved by titrating it
against a primary standard, a substance of high purity and stability. Arsenic trioxide (As20s) is
an excellent primary standard for this purpose.[1][4]

The standardization process involves a redox reaction where Ce** ions are reduced to Ce3+
ions by arsenite ions (AsOs27). The reaction is carried out in an acidic medium, typically with
sulfuric acid, to prevent the hydrolysis and precipitation of basic ceric salts.[1][3] A catalyst,
such as osmic acid, is used to ensure the reaction proceeds quantitatively.[4][5] The endpoint
of the titration is detected using a redox indicator, most commonly ferroin sulfate, which
produces a sharp color change from pink to pale blue.[2][4][5]

The underlying chemical reactions are as follows:
 Dissolution of Arsenic Trioxide: As203 + 2NaOH — 2NaAsO:z + H20[4][6][7]

o Redox Titration: 2Ce** + AsO2~ + 2H20 — 2Ce3* + AsO4%~ + 4H*

Quantitative Data Summary
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The following table summarizes the key quantitative parameters for the standardization of a 0.1

N Ceric Ammonium Sulfate solution.

Parameter

Value

Reference

Ceric Ammonium Sulfate
Solution (Titrant)

Formula

Ce(S04)2:2(NH4)2S04:2H20

[2]

Amount for 1L of ~0.1 N

. 659-669 [21[41[5106]8]
Solution
Concentrated H2SOa for 1L of
. 30 ml [2][41[5116](8]
Solution
Arsenic Trioxide (Primary
Standard)
Formula As203 [4]
Molar Mass 197.84 g/mol [8]
Weight for Standardization ~0.2g [2][4][5][6]

Drying Condition

105°C for 1 hour

[2]5](6]

Reagents & Indicators

Sodium Hydroxide (for

25 ml of 8% wi/v solution

[5][6]

dissolving As20s3)

Dilute Sulfuric Acid (in flask) 30 ml [51[6]
Osmic Acid Solution (Catalyst) 0.15 ml [5][6]
Ferroin Sulfate Solution 01 ml 5176]

(Indicator)

Equivalence Factor

1 ml of 0.1 N Ceric Ammonium
Sulfate

= 0.004946 g (4.946 mgq) of
As203

[21(5]61°]
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Experimental Protocols
Preparation of 0.1 N Ceric Ammonium Sulfate Solution

This protocol details the preparation of an approximately 0.1 Normal (N) solution of ceric
ammonium sulfate, which will serve as the titrant.

Materials:

Ceric Ammonium Sulfate (Ce(SOa4)2:2(NH4)2S04-2H20): 65-66 g[2][4][5]

o Concentrated Sulfuric Acid (H2S0a4): 30 ml[2][4][5]

o Distilled Water

e 1000 ml Volumetric Flask

o Beaker

e Heating mantle or hot plate

Sintered-glass crucible (fine porosity) or filter paper[2]

Procedure:

In a large beaker, carefully add 30 ml of concentrated sulfuric acid to 500 ml of distilled water
and mix.[2][5][6]

» With the aid of gentle heat, dissolve 65-66 g of ceric ammonium sulfate in the prepared acid
solution.[2][5][6][9]

 Allow the solution to cool to room temperature.[2][4][5]

« If the solution is turbid, filter it through a fine-porosity sintered-glass crucible.[2][5][9]

e Transfer the clear solution into a 1000 ml volumetric flask.

 Dilute the solution to the 1000 ml mark with distilled water and mix thoroughly.[2][4][5]
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Standardization of 0.1 N Ceric Ammonium Sulfate
Solution

This protocol outlines the titration procedure to determine the exact normality of the prepared
ceric ammonium sulfate solution using arsenic trioxide as the primary standard.

Materials:

Arsenic Trioxide (Asz203), primary standard grade
e Sodium Hydroxide (NaOH) solution (8.0% w/v)[5]
« Dilute Sulfuric Acid[5]

¢ Osmic Acid solution (catalyst)[5]

o Ferroin Sulfate solution (indicator)[5]

e Prepared ~0.1 N Ceric Ammonium Sulfate solution
* 500 ml Conical Flask[5]

e 50 ml Burette

Analytical Balance

Procedure:

Accurately weigh about 0.2 g of arsenic trioxide, previously dried at 105°C for one hour, and
transfer it to a 500 ml conical flask.[2][5][6]

e Add 25 ml of 8.0% w/v sodium hydroxide solution to the flask and swirl to dissolve the
arsenic trioxide.[5][6]

» Once dissolved, add 100 ml of distilled water and mix.[5][6]

o Carefully add 30 ml of dilute sulfuric acid.[5][6]
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e Add 0.15 ml of osmic acid solution (catalyst) and 0.1 ml of ferroin sulfate solution (indicator)
to the flask.[2][5][6] The solution should turn a pink or red color.[2][10]

« Fill a clean burette with the prepared ceric ammonium sulfate solution and record the initial
volume.

e Titrate the arsenic trioxide solution with the ceric ammonium sulfate solution. Add the titrant
slowly, especially towards the endpoint.[2]

e The endpoint is reached when the pink color of the solution changes sharply to a very pale
blue or yellowish-green.[2][4][6]

¢ Record the final volume of the ceric ammonium sulfate solution used.

» Repeat the titration at least two more times for accuracy.

Calculation of Normality

Use the following formula to calculate the exact normality of the ceric ammonium sulfate
solution:

Normality (N) of Ceric Ammonium Sulfate = (Weight of As20s in g) / (Volume of Ceric
Ammonium Sulfate in ml x 0.04946)[8]

Where 0.04946 is the milliequivalent weight of arsenic trioxide.[8]

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for the standardization of ceric ammonium sulfate using arsenic trioxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Standardization of Ceric Ammonium
Sulfate with Arsenic Trioxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13801578#standardization-of-ceric-ammonium-
sulfate-with-arsenic-trioxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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